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Compound of Interest

Compound Name: Fenipentol

Cat. No.: B1672507

For immediate release: Researchers, scientists, and drug development professionals handling
Fenipentol must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the proper
disposal of Fenipentol, a compound recognized for causing serious eye irritation and being
very toxic to aquatic life.

Fenipentol, also known as Pancoral, is a choleretic agent used in laboratory research. Due to
its hazardous properties, it cannot be disposed of as regular waste. Improper disposal can lead
to significant environmental damage and potential regulatory non-compliance.

Key Safety and Hazard Information

All personnel must be familiar with the hazard profile of Fenipentol before handling and
disposal. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
identifies Fenipentol with the following hazards:

e H319: Causes serious eye irritation.[1][2]
e H400: Very toxic to aquatic life.[1][2]

The corresponding GHS pictograms are the exclamation mark (GHSO07) for irritation and the
environment pictogram (GHS09) for aquatic toxicity.[3]

Quantitative Data Summary
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While specific quantitative disposal limits are determined by local, state, and federal
regulations, the following table summarizes key physical and hazard properties of Fenipentol.

Property Value Source
Molecular Formula C11H160
Molecular Weight 164.24 g/mol

White solid lumps or crystalline
Appearance powder / Colorless to almost

colorless clear liquid

Insoluble in water; soluble in

Solubility ]
alcohol and oils.
Boiling Point 137°C at 2mm Hg
H319: Causes serious eye
GHS Hazard Statements irritation; H400: Very toxic to
aquatic life.
P273: Avoid release to the
environment; P501: Dispose of
GHS Precautionary contents/container in
Statements (Disposal) accordance with

local/regional/national/internati

onal regulations.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols outline the mandatory steps for the safe disposal of Fenipentol waste,
including pure chemical, contaminated materials, and empty containers. These procedures are
based on general best practices for hazardous laboratory chemical waste disposal.

Waste Identification and Segregation
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« ldentify: All waste streams containing Fenipentol must be treated as hazardous waste. This
includes unused or expired Fenipentol, solutions containing Fenipentol, and any materials
(e.g., gloves, absorbent pads, glassware) contaminated with Fenipentol.

o Segregate: Do not mix Fenipentol waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office. Keep it
separate from non-hazardous waste.

Personal Protective Equipment (PPE)

» Before handling Fenipentol waste, all personnel must wear appropriate PPE:
o Safety goggles or a face shield to protect against eye irritation.
o Chemically resistant gloves (e.g., nitrile).

o Alab coat.

Waste Collection and Containment

e Primary Container:

o Use a designated, leak-proof, and chemically compatible container for collecting

Fenipentol waste.

o The container must have a secure, tight-fitting lid and be kept closed except when adding

waste.
o For solid waste, a sealable plastic bag or a wide-mouth solid waste container can be used.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o The label must also include the full chemical name ("Fenipentol"), the specific hazards
(e.g., "Eye Irritant,” "Toxic to Aquatic Life"), and the date accumulation started.

Handling Spills
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« In the event of a spill, immediately alert others in the area.
e For small spills:

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or a commercial spill kit powder).

o Work from the outside of the spill inward to prevent spreading.

o Once the liquid is fully absorbed, use non-sparking tools to scoop the material into the
designated hazardous waste container.

o Clean the spill area with soap and water, and collect the cleaning materials as hazardous
waste.

o For large spills (greater than 1 liter), evacuate the area immediately and contact your
institution's EHS or emergency response team.

Disposal of Empty Containers

Empty containers that held Fenipentol must also be disposed of as hazardous waste unless

properly decontaminated.

To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol or acetone)
that can dissolve Fenipentol.

Crucially, the rinsate from this cleaning process is considered hazardous waste and must be

collected in a properly labeled hazardous waste container for disposal.

After triple-rinsing, deface the original label on the container before disposing of it in the

regular trash or as directed by your institution.

Final Disposal

* Never dispose of Fenipentol down the drain or in the regular trash. This is illegal and poses
a severe threat to aquatic ecosystems.
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o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.

» Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal contractor. These professionals are trained to handle and
dispose of such chemicals in compliance with all regulations.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of Fenipentol.
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Caption: Workflow for the safe handling and disposal of Fenipentol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Fenipentol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672507#fenipentol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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